Cas no 2679940-52-2 (rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid)

• Product Name: rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid
• CAS No: 2679940-52-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6599782
• PubChem ID: 165913037
• Update Time: 2025-10-28

rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272803
• 2679940-52-2
• rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid

• Inchi： 1S/C11H15NO3/c1-6(13)12-7-2-3-9(12)8-5-11(8,4-7)10(14)15/h7-9H,2-5H2,1H3,(H,14,15)/t7-,8+,9+,11-/m1/s1
• InChI Key： LQMHWLNAUMVNTA-UYAYMFIHSA-N
• SMILES： OC([C@@]12C[C@H]3CC[C@@H]([C@@H]1C2)N3C(C)=O)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid

Introduction to Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic Acid (CAS No. 2679940-52-2)

Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid is a complex organic compound with a highly intricate molecular structure. This heterocyclic derivative belongs to the tricyclic family and features an azatricyclic backbone, making it a subject of significant interest in the field of medicinal chemistry and pharmacology. The compound's unique stereochemistry, characterized by the presence of multiple stereocenters at positions 1, 2, 4, and 6, contributes to its distinct chemical properties and potential biological activities.

The CAS number 2679940-52-2 provides a unique identifier for this molecule, facilitating its recognition and referencing in scientific literature and industrial applications. The compound's synthesis involves sophisticated organic transformations, including cyclization and functional group modifications, which highlight the expertise required in its preparation. Its molecular formula and structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in understanding its conformational stability and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid with high accuracy. Molecular docking studies have revealed its potential binding interactions with various biological targets, including enzymes and receptors implicated in therapeutic pathways. These studies suggest that the compound may exhibit pharmacological activity relevant to conditions such as inflammation and neurodegeneration.

The azatricyclic core of this molecule is particularly noteworthy due to its resemblance to natural products found in certain organisms. Such structural motifs are often associated with bioactive compounds, making Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid a promising candidate for further exploration in drug discovery programs. Researchers are exploring its derivatives to enhance potency and selectivity while maintaining favorable pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of chiral compounds like this one is a critical challenge due to the need for enantiopure or racemic mixtures depending on the desired outcome. The stereochemistry at the 1R*, 2S*, 4R*, and 6S* positions plays a pivotal role in determining the compound's overall biological efficacy. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms for more targeted therapeutic applications.

Current research indicates that Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid may serve as a scaffold for developing novel therapeutic agents. Its structural features offer opportunities for modulating specific biological pathways without causing off-target effects. Additionally, its stability under various conditions makes it suitable for formulation into drug delivery systems designed for prolonged action or targeted release.

The chemical properties of this compound also make it valuable for studying reaction mechanisms and catalytic processes in organic synthesis. Its complex framework provides insights into how functional groups influence reactivity and how stereochemistry can be controlled during synthetic transformations. Such knowledge is essential for designing more efficient synthetic routes to complex molecules used in pharmaceuticals.

As interest in structure-based drug design continues to grow, Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid represents an important example of how molecular complexity can be leveraged to create innovative therapeutic solutions. Its unique structural features combined with promising preclinical data position it as a key compound in ongoing research efforts aimed at addressing unmet medical needs.

In conclusion, Rac-(1R,2S,4R,6S)-9-acetyl-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylic acid (CAS No. 2679940-52-2) is a structurally fascinating molecule with significant potential in medicinal chemistry and drug development. Its intricate tricyclic framework featuring an azacycle highlights the importance of stereochemistry in determining biological activity